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Compound of Interest

Compound Name: NP-1815-PX

Cat. No.: B8421164 Get Quote

For researchers, scientists, and drug development professionals working with NP-1815-PX, a

selective P2X4 receptor antagonist, a comprehensive understanding of safety protocols and

handling procedures is paramount. This guide provides essential, immediate safety and

logistical information, including operational and disposal plans, to ensure the safe and effective

use of this compound in a laboratory setting.

Personal Protective Equipment (PPE)
When handling NP-1815-PX, the use of appropriate personal protective equipment is the first

line of defense against potential exposure. The following PPE is recommended:

Eye Protection: Chemical safety goggles or glasses with side shields are mandatory to

protect against splashes and airborne particles.

Hand Protection: Chemical-resistant gloves, such as nitrile rubber, are required. It is

advisable to double-glove, especially when handling the pure compound or concentrated

solutions. Gloves should be inspected before use and changed immediately if contaminated,

torn, or punctured.

Body Protection: A standard laboratory coat must be worn to protect skin and clothing. For

procedures with a higher risk of splashes or aerosol generation, a chemically resistant apron

or gown should be considered.
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Respiratory Protection: In cases where the compound is handled as a powder outside of a

certified chemical fume hood or glove box, or when aerosols may be generated, a NIOSH-

approved respirator is necessary to prevent inhalation.

Quantitative Data Summary
While a comprehensive Safety Data Sheet (SDS) is the primary source for detailed quantitative

data, the following table summarizes key information for NP-1815-PX.

Parameter Value Source

CAS Number 1239578-80-3 [1]

Molecular Formula C24H17N5O3S TargetMol

Molecular Weight 455.49 TargetMol

Note: Specific quantitative data regarding toxicity, such as LD50 or exposure limits, were not

available in the public domain at the time of this writing. Always refer to the most current Safety

Data Sheet (SDS) provided by the supplier for the most up-to-date information.

Experimental Protocols: A Step-by-Step Handling
and Disposal Plan
A systematic approach to the handling and disposal of NP-1815-PX is crucial for laboratory

safety and regulatory compliance.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a tightly sealed, clearly labeled container.

Keep in a cool, dry, and well-ventilated area, away from incompatible materials.

2. Preparation and Handling:
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All handling of powdered NP-1815-PX should be conducted in a certified chemical fume

hood or a glove box to minimize inhalation risk.

Before weighing, ensure the analytical balance is clean and located in a draft-free area.

Use designated spatulas and weighing papers for transferring the powder.

When preparing solutions, add the solvent to the pre-weighed compound slowly to avoid

splashing.

3. Spill and Emergency Procedures:

Minor Spills: For small spills of the powdered compound, carefully wipe up with a damp cloth

or paper towel, avoiding the creation of dust. For small liquid spills, absorb with an inert

material (e.g., sand, vermiculite). Place all contaminated materials in a sealed container for

proper disposal.

Major Spills: Evacuate the area and prevent entry. Contact your institution's environmental

health and safety (EHS) department immediately.

In Case of Contact:

Eyes: Immediately flush with copious amounts of water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.

Skin: Remove contaminated clothing and wash the affected area thoroughly with soap and

water.

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Seek medical

attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

4. Disposal Plan:

Solid Waste: All disposable items that have come into contact with NP-1815-PX, such as

gloves, weighing papers, and pipette tips, must be considered chemical waste.
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Liquid Waste: Solutions containing NP-1815-PX should be collected in a designated, labeled

waste container.

All chemical waste must be disposed of in accordance with local, state, and federal

regulations. Contact your institution's EHS department for specific disposal guidelines.

Visualizing the Workflow
To further clarify the procedural steps for safely handling NP-1815-PX, the following diagram

illustrates the logical workflow from receipt to disposal.
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By adhering to these safety protocols and operational plans, researchers can minimize risks

and ensure a safe laboratory environment when working with NP-1815-PX.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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